Cas no 3806-34-6 (3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane)

• Product Name: 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• CAS No: 3806-34-6
• MF: C₄₁H₈₂O₆P₂
• MW: 733.033715724945
• MDL: MFCD00071522
• CID: 44506
• PubChem ID: 24867700
• Update Time: 2026-05-14

3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• 3,9-dioctadecoxy-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• DISTEARYLPENTA-DI-PHOSPHITE
• O,O'-Dioctadecylpentaerythritol bis(phosphite)
• 3,9-bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-dipho
• Distearyl pentaerythritol diphosphite
• VYL51769RX
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane, 3,9-bis(octadecyloxy)-
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro(5.5)undecane, 3,9-bis(octadecyloxy)-
• C41H82O6P2
• CYCLIC NEOPENTANETETRAYL BIS(OCTADECYL PHOSPHITE)
• PZRWFK

• MDL： MFCD00071522
• Inchi： 1S/C41H82O6P2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-42-48-44-37-41(38-45-48)39-46-49(47-40-41)43-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
• InChI Key： PZRWFKGUFWPFID-UHFFFAOYSA-N
• SMILES： P1(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C2(C([H])([H])OP(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC2([H])[H])C([H])([H])O1

Computed Properties

• Exact Mass: 732.55900
• Monoisotopic Mass: 732.559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 36
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 17.3
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White waxy solid
• Density: 0.9500
• Melting Point: 44-47 °C (lit.)
• Boiling Point: 692.2ºC at 760mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.4610-1.4660
• PSA: 82.56000
• LogP: 15.07640
• Solubility: Insoluble in water, slightly soluble in organic solvents, solubility (g/100g solvent, 25 ℃)

3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites
• Material Chemicals High Polymer Materials

Additional information on 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane

Recent Advances in the Study of 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane (CAS: 3806-34-6)

The compound 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane (CAS: 3806-34-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic phosphite derivative is known for its unique structural properties and potential applications in drug delivery, material science, and as a stabilizing agent in various chemical processes. Recent studies have explored its synthesis, characterization, and functional applications, providing new insights into its utility in advanced biomedical and industrial contexts.

One of the key areas of focus has been the compound's role as a stabilizer in polymer formulations. Researchers have demonstrated that 3806-34-6 effectively inhibits oxidative degradation in polyolefins, thereby extending the lifespan of polymeric materials used in medical devices and packaging. Its ability to chelate metal ions and scavenge free radicals makes it a promising candidate for enhancing the durability of biodegradable polymers, which are increasingly used in sustainable medical applications.

In the realm of drug delivery, 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane has been investigated for its potential to improve the solubility and bioavailability of hydrophobic drugs. Recent in vitro studies have shown that the compound can form stable micelles and liposomes, facilitating the encapsulation and targeted release of therapeutic agents. This property is particularly valuable for cancer therapeutics, where precise drug delivery is critical to minimizing off-target effects.

Another notable advancement is the exploration of this compound's antimicrobial properties. Preliminary studies indicate that 3806-34-6 exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as certain fungal strains. Researchers hypothesize that its mechanism of action involves disruption of microbial cell membranes, making it a potential candidate for developing novel antimicrobial coatings for medical implants and devices.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of 3,9-Bis(octadecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane. Current methods often yield low quantities, and further research is needed to refine the process for industrial-scale production. Additionally, comprehensive toxicological studies are required to ensure its safety for biomedical applications.

In conclusion, the latest research on 3806-34-6 highlights its multifaceted potential in chemical biology and pharmaceutical sciences. From stabilizing polymers to enabling advanced drug delivery systems and combating microbial resistance, this compound represents a versatile tool for innovation. Future studies should focus on addressing synthesis challenges and expanding its therapeutic applications to fully realize its benefits.